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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for isopropyl cyanoacetate. The information is intended to support

researchers, scientists, and professionals in the drug development field in the safe and

effective use of this compound. This document summarizes key safety information, presents

quantitative data in a structured format, outlines relevant experimental protocols for toxicity

testing, and provides a logical workflow for risk management.

Chemical and Physical Properties
Isopropyl cyanoacetate is a combustible liquid that is slightly soluble in water.[1][2] A

summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Isopropyl Cyanoacetate
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Property Value Source(s)

Molecular Formula C₆H₉NO₂ [3]

Molecular Weight 127.14 g/mol [3]

CAS Number 13361-30-3 [3]

Appearance
Clear, colorless to almost

colorless liquid
[1]

Boiling Point 207 °C (lit.) [1][4]

Density 1.013 g/mL at 20 °C (lit.) [1][4]

Flash Point 92 °C / 197.6 °F (closed cup) [4][5]

Refractive Index n20/D 1.416 [4]

Water Solubility Slightly soluble [1][2]

Vapor Pressure 0.441 mmHg at 25°C [6]

Hazard Identification and Classification
Isopropyl cyanoacetate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is a combustible

liquid that can cause skin and serious eye irritation, and may also cause respiratory irritation.[3]

[5]

Table 2: GHS Hazard Classification for Isopropyl Cyanoacetate
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids Category 4
H227: Combustible

liquid
[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[3]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation
[3]

Signal Word: Warning[3]

Hazard Pictogram:

alt text

Toxicology
The primary routes of exposure to isopropyl cyanoacetate are inhalation, ingestion, and skin

and/or eye contact.[7] Symptoms of overexposure may include headache, dizziness, tiredness,

nausea, and vomiting.[5][8]

Table 3: Acute Toxicity Data for Isopropyl Cyanoacetate

Test Species Route Value Source(s)

LD50 Mouse Oral 4960 mg/kg [1]

Experimental Protocols for Toxicity Assessment
While specific experimental reports for isopropyl cyanoacetate were not found, the

toxicological data presented would have been generated following standardized protocols such

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0018/attachment_14.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are summaries of the relevant OECD guidelines for the observed

hazards.

Acute Oral Toxicity (Following OECD Guideline 420:
Fixed Dose Procedure)
This method is used to assess the acute oral toxicity of a substance.

Test Animals: Typically, young adult female rats are used.

Housing and Feeding: Animals are housed in standard cages with access to food and water,

except for a brief fasting period before and after administration of the test substance.

Dosage: A series of fixed dose levels are used (e.g., 5, 50, 300, and 2000 mg/kg body

weight). The study begins with a sighting study to determine the appropriate starting dose.

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Acute Dermal Irritation (Following OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation.[6]

Test Animals: Healthy young adult albino rabbits are typically used.[6]

Preparation: The fur on the back of the animal is clipped 24 hours before the test.

Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied

to a small area of skin (approximately 6 cm²) and covered with a gauze patch and semi-

occlusive dressing.[6]
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Exposure: The exposure period is typically 4 hours.[6]

Observation: After removal of the patch, the skin is examined for erythema (redness) and

edema (swelling) at specified intervals (1, 24, 48, and 72 hours). The reactions are scored

according to a graded scale.[6]

Acute Eye Irritation (Following OECD Guideline 405)
This method evaluates the potential of a substance to cause eye irritation or damage.[9][10]

Test Animals: Healthy young adult albino rabbits are used.[9][10]

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled

into the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control.[9][10]

Observation: The eyes are examined for reactions in the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application. The responses are scored according to a

standardized system.[9][10]

Handling Precautions and Safety Measures
Proper handling and storage procedures are crucial to minimize the risks associated with

isopropyl cyanoacetate.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective

clothing.[4]
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Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors.[4][8]

Safe Handling Practices
Avoid contact with skin and eyes.[10]

Do not breathe vapors or mists.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Take precautionary measures against static discharge.[10]

Wash hands thoroughly after handling.[5]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[10]

Keep away from oxidizing agents.[2]

Storage temperature of 2-8°C is recommended.[1]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.[5][8]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation persists, call a

physician.[5]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical

attention.[5]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[5][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[10]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[10]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Evacuate

personnel to safe areas. Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers

for disposal.[10]

Risk Management Workflow
The following diagram illustrates a logical workflow for the safe handling and risk management

of isopropyl cyanoacetate.
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Isopropyl Cyanoacetate Risk Management Workflow

Risk Assessment

Control Measures Safe Handling & Storage Emergency Response

Hazard Identification
- Combustible Liquid

- Skin/Eye Irritant
- Respiratory Irritant

Exposure Assessment
- Inhalation

- Dermal Contact
- Ingestion

Leads to

Risk Characterization
- Likelihood of Exposure

- Severity of Harm

Informs

Engineering Controls
- Fume Hood
- Ventilation

- Eyewash/Shower

Requires

Safe Handling
- Avoid contact

- No ignition sources
- Ground equipment

Dictates

Spill Response
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material

Prepares for

Administrative Controls
- SOPs

- Training
- Labeling

Personal Protective Equipment
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

Storage
- Cool, dry, ventilated

- Tightly closed container
- Away from oxidizers

Fire Response
- Use dry chemical/foam

- Wear SCBA

First Aid
- Inhalation: Fresh air

- Skin: Wash with soap/water
- Eyes: Rinse with water

- Ingestion: Seek medical aid

Click to download full resolution via product page

Caption: Risk Management Workflow for Isopropyl Cyanoacetate.
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Disposal Considerations
Waste from residues and unused products should be disposed of in accordance with local,

state, and federal regulations. It is recommended to contact a licensed professional waste

disposal service to dispose of this material.[5]

This technical guide is intended to provide comprehensive safety and handling information for

isopropyl cyanoacetate. It is essential for all personnel handling this chemical to be

thoroughly familiar with its hazards and to adhere strictly to the recommended safety

procedures. This information should be used in conjunction with the most current Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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